Cas no 866538-93-4 ((3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine)
866538-93-4 structure
Product Name:(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
CAS No:866538-93-4
MF:C12H16FN3O2
MW:253.272746086121
CID:69101
PubChem ID:57664386
Update Time:2025-04-18
(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- (3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
- 1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
- 1-(2-fluoro-4-nitrophenyl)-cis-3,5-dimethylpiperazine
- 866538-93-4
- (3S,5R)-1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
- SCHEMBL1046568
- Rel-(3R,5S)-1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
- SGDDNVFDBUIQAT-DTORHVGOSA-N
-
- Inchi: 1S/C12H16FN3O2/c1-8-6-15(7-9(2)14-8)12-4-3-10(16(17)18)5-11(12)13/h3-5,8-9,14H,6-7H2,1-2H3/t8-,9+
- InChI Key: SGDDNVFDBUIQAT-DTORHVGOSA-N
- SMILES: FC1C=C(C=CC=1N1C[C@@H](C)N[C@@H](C)C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 253.12300
- Monoisotopic Mass: 253.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.1A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.184
- PSA: 61.09000
- LogP: 2.83750
(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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